3-(5-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid, 95%
Overview
Description
3-(5-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid (5-FMA) is an organic compound with the molecular formula C9H9FO3. It is a derivative of benzoic acid, and is a white crystalline solid. 5-FMA is a potent inhibitor of the enzyme monoamine oxidase A (MAO-A), and is used in scientific research as a tool to study the effects of MAO-A inhibition on various biochemical and physiological processes.
Mechanism of Action
The mechanism of action of 3-(5-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid, 95% is relatively straightforward. The compound binds to the active site of MAO-A, preventing the enzyme from catalyzing the oxidation of monoamines. This inhibition of MAO-A leads to an increase in the levels of serotonin, norepinephrine, and dopamine in the brain, which can have a variety of effects on behavior and cognition.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(5-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid, 95% are largely dependent on the levels of serotonin, norepinephrine, and dopamine in the brain. Inhibition of MAO-A by 3-(5-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid, 95% leads to an increase in the levels of these neurotransmitters, which can have a variety of effects on behavior and cognition. For example, increased levels of serotonin may lead to improved mood and decreased anxiety, while increased levels of norepinephrine and dopamine may lead to improved focus and concentration.
Advantages and Limitations for Lab Experiments
The use of 3-(5-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid, 95% in laboratory experiments has several advantages. The compound is relatively easy to synthesize, and is relatively stable and non-toxic. Additionally, the compound is an effective inhibitor of MAO-A, and can be used to study the effects of MAO-A inhibition on various biochemical and physiological processes. However, there are some limitations to its use in laboratory experiments. For example, the compound is not easily soluble in aqueous solutions, and can be difficult to work with in certain experiments.
Future Directions
The potential future directions for research involving 3-(5-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid, 95% are numerous. The compound could be used to further study the effects of MAO-A inhibition on various biochemical and physiological processes, such as mood, behavior, and cognition. Additionally, the compound could be used to study the effects of MAO-A inhibition on the metabolism of drugs, such as antidepressants and antipsychotics. Finally, 3-(5-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid, 95% could be used to study the effects of MAO-A inhibition on the development and progression of neurological disorders, such as Alzheimer’s disease and Parkinson’s disease.
Synthesis Methods
The synthesis of 3-(5-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid, 95% is relatively simple and can be accomplished by reacting 5-fluorosalicylic acid with sodium methoxide in methanol. This reaction yields 3-(5-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid, 95% and sodium fluoride as byproducts. The reaction is typically carried out in the presence of an acid catalyst, such as p-toluenesulfonic acid.
Scientific Research Applications
3-(5-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid, 95% is used in scientific research as a tool to study the effects of MAO-A inhibition on various biochemical and physiological processes. MAO-A is a key enzyme involved in the metabolism of serotonin, norepinephrine, and dopamine, and is involved in the regulation of mood and behavior. Inhibition of MAO-A can lead to an increase in the levels of these neurotransmitters in the brain, which can have a variety of effects on behavior and cognition.
properties
IUPAC Name |
3-(5-fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FO4/c1-19-11-5-8(4-9(6-11)14(17)18)12-7-10(15)2-3-13(12)16/h2-7,16H,1H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GZLNYHSUYSHGMG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)C(=O)O)C2=C(C=CC(=C2)F)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60689451 |
Source
|
| Record name | 5'-Fluoro-2'-hydroxy-5-methoxy[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60689451 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261981-15-0 |
Source
|
| Record name | 5'-Fluoro-2'-hydroxy-5-methoxy[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60689451 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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